Cas no 892764-82-8 (4-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine
• CAS No: 892764-82-8
• MF: C₁₆H₁₀F₃N₇O
• MW: 373.292111873627
• CID: 6456610
• Update Time: 2025-05-20

4-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine
• 1H-1,2,3-Triazol-5-amine, 4-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]-1-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C16H10F3N7O/c17-16(18,19)10-4-1-5-11(7-10)26-13(20)12(23-25-26)15-22-14(24-27-15)9-3-2-6-21-8-9/h1-8H,20H2
• InChI Key： UDQUSFDLSXOHMO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(N)=C(C2ON=C(C3=CC=CN=C3)N=2)N=N1

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 596.0±60.0 °C(Predicted)
• pka: 1.22±0.12(Predicted)

Additional information on 4-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine

Chemical Profile of 4-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine (CAS No. 892764-82-8)

The compound 4-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-amine, identified by its CAS number 892764-82-8, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This heterocyclic compound integrates multiple functional groups that contribute to its unique chemical properties and biological activities. The presence of a pyridin-3-yl moiety, a 1,2,4-oxadiazole ring system, and a trifluoromethylphenyl substituent alongside a 1H-1,2,3-triazol core underscores its complexity and versatility.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of multicyclic compounds due to their ability to exhibit potent and selective interactions with biological targets. The structural framework of 4-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-5-am ine aligns well with this trend. The pyridinyl group is renowned for its role as a bioisostere of piperazine and pyrrole moieties, often enhancing solubility and binding affinity in drug-like molecules. Furthermore, the incorporation of a trifluoromethyl group is strategically significant as it can modulate metabolic stability and electronic properties of the molecule.

The 1,2,4-Oxadiazole ring is another key pharmacophore in this compound. This heterocycle has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The oxadiazole core provides rigidity to the molecular structure while allowing for conformational flexibility necessary for optimal receptor binding. In particular, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in disease pathways.

Equally noteworthy is the presence of the trifluoromethylphenyl substituent. The trifluoromethyl group itself is a well-documented pharmacophore that enhances lipophilicity and metabolic stability. When attached to a phenyl ring, it can further influence electronic distributions and hydrophobic interactions with biological targets. This moiety has been successfully employed in numerous drug candidates to improve pharmacokinetic profiles.

The terminal amine group in the name (1H-1,2,3-triazol-5-am ine) adds another layer of functionality to the molecule. Amines are versatile groups that can participate in hydrogen bonding interactions with biological targets such as proteins and nucleic acids. The triazol ring system further contributes to the compound's complexity by introducing additional hydrogen bonding sites and steric constraints that can fine-tune binding affinity.

Recent advancements in computational chemistry have enabled more accurate predictions of biological activity for complex molecules like 4 - 3 - ( pyridin - 3 - yl ) - 1 , 2 , 4 - oxadiazol - 5 - yl - 1 - 3 - ( trifluoromethyl ) phenyl - 1 H - 1 , 2 , 3 - tri azol - 5 - am ine (CAS No. 892764 - 82 - 8). Molecular docking studies have suggested potential interactions with enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are critical in cancer signaling pathways. Additionally, the compound's ability to cross the blood-brain barrier has been explored using computational models based on physicochemical properties derived from its molecular structure.

In vitro studies have begun to unravel the pharmacological profile of this compound. Preliminary assays indicate that it exhibits inhibitory activity against several kinases at submicromolar concentrations. Notably, its interaction with CDK4/6 has been particularly promising. These kinases are overexpressed in various cancers and are implicated in cell cycle regulation; thus targeting them offers therapeutic potential for oncological applications.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include palladium-catalyzed cross-coupling reactions to establish carbon-carbon bonds between the pyridine ring and the triazole scaffold. Additionally, nucleophilic substitution reactions are employed to introduce the trifluoromethylphenyl group at the appropriate position on the oxadiazole ring system. The introduction of fluorine atoms requires careful control under inert conditions to prevent unwanted side reactions.

The impact of fluorine substitution on biological activity has been extensively documented in literature reviews published within recent years. For instance, studies comparing fluorinated versus non-fluorinated analogs have demonstrated that electron-withdrawing trifluoromethyl groups can enhance binding affinity by modulating electronic distributions at key interaction sites on biological targets like enzymes or receptors.

The role of heterocyclic compounds such as oxadiazoles and triazoles in medicinal chemistry cannot be overstated. These scaffolds provide an excellent balance between structural diversity and functional richness that can be exploited for drug discovery efforts worldwide. The compound under discussion exemplifies how integrating multiple pharmacophores into a single molecular entity can yield promising candidates for further development.

As research progresses into understanding mechanisms underlying diseases like cancer or neurodegenerative disorders at molecular levels deepened by advances made possible through techniques such as X-ray crystallography coupled with computational modeling—compounds like 4 – 3 – ( pyridin – 3 – yl ) – 1 , 2 , 4 – oxadiazol – 5 – yl – 1 – 3 – ( trifluoromethyl ) phenyl – 1 H – 1 , 2 , 3 – tri azol – 5 – am ine (CAS No:892764–82–8) will continue playing pivotal roles across academic laboratories all over world toward developing next-generation therapeutics aimed at addressing unmet medical needs effectively while maintaining high standards required regulatory approval processes globally today